Cas no 2763741-47-3 ((2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride)

• Product Name: (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride
• CAS No: 2763741-47-3
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• CID: 5559800
• PubChem ID: 165997674
• Update Time: 2025-05-21

(2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride
• 2763741-47-3
• EN300-37359143

• Inchi： 1S/C5H10F3NO.ClH/c1-2-9-3-4(10)5(6,7)8;/h4,9-10H,2-3H2,1H3;1H/t4-;/m0./s1
• InChI Key： BZGUWNAITNHSQK-WCCKRBBISA-N
• SMILES： Cl.FC([C@H](CNCC)O)(F)F

Computed Properties

• Exact Mass: 193.0481262g/mol
• Monoisotopic Mass: 193.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride

(2S)-3-(Ethylamino)-1,1,1-Trifluoropropan-2-Ol Hydrochloride: A Comprehensive Overview

The compound with CAS No 2763741-47-3, known as (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride is characterized by a trifluoromethyl group attached to a chiral carbon center. The presence of the ethylamino group introduces unique electronic and steric properties, making this compound highly versatile. The hydrochloride salt form ensures optimal solubility in aqueous solutions, which is crucial for its applications in pharmaceuticals.

Synthesis and Characterization

The synthesis of (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding alcohol. Recent studies have explored novel synthetic pathways that enhance yield and purity while minimizing environmental impact. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the stereochemistry and purity of the compound.

Applications in Pharmaceutical Research

This compound has shown promise in the development of novel therapeutic agents due to its ability to modulate key biological targets. Recent research has focused on its potential as a lead compound for anti-inflammatory drugs and neuroprotective agents. Preclinical studies have demonstrated its efficacy in reducing inflammation and protecting neuronal cells from oxidative stress.

Recent Research Findings

In a groundbreaking study published last year, researchers investigated the mechanism of action of (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride in inhibiting specific enzymes associated with neurodegenerative diseases. The results indicated that the compound exhibits selective inhibition without significant off-target effects, making it a strong candidate for further clinical development.

Environmental Considerations

As concerns about environmental sustainability grow, there has been increasing interest in green chemistry approaches for synthesizing (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride. Researchers have explored the use of biocatalysts and renewable feedstocks to reduce the carbon footprint of its production process.

Future Prospects

The future of (2S)-3-(ethylamino)-1,1,1-trifluoropropan-2-ol hydrochloride looks promising as ongoing research continues to uncover new applications and improve synthesis methods. Its unique combination of chemical properties positions it as a valuable tool in both academic research and industrial applications.